9-Fluoro-5,6-dihydrobenzo[F]imidazo[1,2-D][1,4]oxazepine

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 9-fluoro-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine
• InChI: InChI=1S/C11H9FN2O/c12-8-1-2-9-10(7-8)15-6-5-14-4-3-13-11(9)14/h1-4,7H,5-6H2
• InChI Key: DKJQWMHBQMGOSW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC(=C2)F)C3=NC=CN31

Description

9-Fluoro-5,6-dihydrobenzo[F]imidazo[1,2-D][1,4]oxazepine is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-fluoro-2-(1H-imidazole-2-yl)phenol (0.90 g, 5.0 mmol) was dissolved in N,N-Dimethylformamide (40 mL, 500 mmol). Cesium carbonate (6.6 g, 20 mmol) was added, followed by 1,2-Dibromoethane (1.7 mL, 20 mmol) and heated at 90° C. with a vigreux condensation column attached for 3 hours. Complete by LCMS. Diluted with water and extracted with ethyl acetate. Acidified the aqueous layer to pH ˜5 with HCl and extracted with ethyl acetate. The combined organics were concentrated in vacuo and purified by flash chromatography on the ISCO 0-50% ethyl acetate in hexanes and concentrated in vacuo to give 9-fluoro-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepine (0.69 g, 67% yield)